N-(3,4-dimethylphenyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C26H30N4O2/c1-4-20-6-9-23(10-7-20)32-25-16-24(27-17-28-25)30-13-11-21(12-14-30)26(31)29-22-8-5-18(2)19(3)15-22/h5-10,15-17,21H,4,11-14H2,1-3H3,(H,29,31)
• InChI Key: MOSLKCRWLZKIFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC2=NC=NC(=C2)N3CCC(CC3)C(=O)NC4=CC(=C(C=C4)C)C
• Molecular Formula: C26H30N4O2
• Molecular Weight: 430.5 g/mol
• CAS No.: 1216876-84-4

Description

N-(3,4-dimethylphenyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H30N4O2 and its molecular weight is 430.552. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis of Pyridopyrimidines

Vijayakumar, Karthikeyan, and Sarveswari (2014) developed an efficient synthesis method for novel pyridopyrimidines, highlighting the compound's utility in creating derivatives with potential biological activities. This synthesis route could be relevant for generating analogs of the specified compound for further research (V. Vijayakumar, P. Karthikeyan, & S. Sarveswari, 2014).

Novel Heterocyclic Compounds as Anti-Inflammatory Agents

Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. Such research indicates the potential of structurally related compounds in medicinal chemistry (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).

Antimicrobial Activity of Pyridothienopyrimidines

Abdel-rahman, Bakhite, and Al-Taifi (2002) focused on the synthesis and antimicrobial activity of new pyridothienopyrimidines and pyridothienotriazines, showcasing the importance of such compounds in addressing microbial resistance (A. Abdel-rahman, E. A. Bakhite, & E. A. Al-Taifi, 2002).

Anti-Angiogenic and DNA Cleavage Studies

Kambappa et al. (2017) synthesized novel piperidine-4-carboxamide derivatives and evaluated their anti-angiogenic and DNA cleavage abilities, suggesting potential anticancer applications. Such findings highlight the compound's relevance in cancer research (Vinaya Kambappa, G. K. Chandrashekara, N. D. Rekha, Prasanna D. Shivaramu, & Komaraiah Palle, 2017).

Molecular Interaction Studies with CB1 Cannabinoid Receptor

Shim et al. (2002) analyzed the molecular interaction of a structurally related antagonist with the CB1 cannabinoid receptor, providing insights into drug-receptor interaction mechanisms and the design of receptor-specific drugs (J. Shim, W. Welsh, E. Cartier, J. Edwards, & A. Howlett, 2002).